(+)-Larreatricin

• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 4-[(2R,3S,4R,5R)-5-(4-hydroxyphenyl)-3,4-dimethyloxolan-2-yl]phenol
• InChI: InChI=1S/C18H20O3/c1-11-12(2)18(14-5-9-16(20)10-6-14)21-17(11)13-3-7-15(19)8-4-13/h3-12,17-20H,1-2H3/t11-,12+,17-,18-/m1/s1
• InChI Key: PIBJADPEZQHMQS-FVEFGIFQSA-N
• Isomeric SMILES: C[C@@H]1[C@@H]([C@@H](O[C@H]1C2=CC=C(C=C2)O)C3=CC=C(C=C3)O)C
• Canonical SMILES: CC1C(C(OC1C2=CC=C(C=C2)O)C3=CC=C(C=C3)O)C

Description

(+)-larreatricin is an antiviral lignan isolated from the creosote bush, Larrea tridentata, which consists of a 3,4-dimethyltetrahydrofuran skeleton substituted by 4-hydroxyphenyl groups at positions 2 and 5 (the 2R,3R,4S,5R stereoisomer). It has a role as an antiviral agent and a metabolite. It is a lignan, a member of oxolanes and a member of phenols.

Scientific Research Applications

Total Synthesis and Enzymatic Recognition

A study by Martin et al. (2018) focused on the total synthesis of larreatricin and the stereochemical assignment of its enantiomers. They resolved a long-standing controversy regarding the configuration of these enantiomers. Additionally, their research included enzyme kinetic studies which revealed that different polyphenol oxidases exhibit high and divergent enantioselective recognition of larreatricin (Martin et al., 2018).

Enantio-specific Polyphenol Oxidase

Cho et al. (2003) reported on an enantio-specific polyphenol oxidase (PPO) purified from the creosote bush (Larrea tridentata), important in the biosynthesis of lignans like nordihydroguaiaretic acid. This PPO specifically converts (+)-larreatricin into its hydroxylated form, highlighting the enantio-specificity of this polyphenol oxidase (Cho et al., 2003).

Synthesis and Analysis of Dibenzyltetrahydrofuran Lignans

Research by Moinuddin et al. (2003) involved the synthesis of various dibenzyltetrahydrofuran lignans, including larreatricins, from the creosote bush. Their findings suggest that the formation of these lignans occurs under regiospecific coupling control, a crucial insight into the biosynthesis pathways of these compounds (Moinuddin et al., 2003).

Antibacterial and Antimycobacterial Properties

Favela‐Hernández et al. (2012) isolated three lignans from Larrea tridentata and tested their effects against various bacterial species. They found significant antibacterial and antimycobacterial activities, indicating the potential medicinal applications of larreatricin and related compounds (Favela‐Hernández et al., 2012).

Selective Estrogen Receptor Modulation

A study by Ahn et al. (2014) on Larrea nitida, a plant containing lignans such as larreatricin, investigated its selective estrogen receptor modulator (SERM) properties. The research indicated potential applications of larreatricin in the treatment of estrogen-related conditions like female cancers and menopause (Ahn et al., 2014).